Cas no 6279-04-5 ((4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone)

• Product Name: (4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone
• CAS No: 6279-04-5
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 957899
• PubChem ID: 223484
• Update Time: 2025-04-19

(4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(2-hydroxy-3-methylphenyl)methanone
• AKOS006278990; AC1MHZDK; AC1Q2BP1; LS-47490; 2-Hydroxy-3-methyl-4'-chlorbenzophenon; 4-chloro-2-cyclopropyl-but-3-yn-2-ol; 4-Chlor-2-ethyl-benzoesaeure; 4-Chlor-2-ethylbenzoesaeure; 4-Chloro-2-cyclopropyl-3-butyn-2-ol; BRN 3234362; 4-Chlor-2-cyclopropyl-but-3-in-2-ol; 4'-Chlor-2-hydroxy-3-methyl-benzophenon; 2-hydroxy-3-methyl-4'-chlorobenzophenone; 3-Butyn-2-ol, 4-chloro-2-cyclopropyl-; 4'-chloro-2-hydroxy-3-methyl-benzophenone;
• NSC-11165
• DTXSID60978453
• (4-chlorophenyl)-(2-hydroxy-3-methylphenyl)methanone
• 2-hydroxy-3-methyl-4'-chlorobenzophenone
• 6279-04-5
• RTAQNUUHINNFBO-UHFFFAOYSA-N
• NSC11165
• CHEMBL25002
• SCHEMBL11527061

• Inchi： 1S/C14H11ClO2/c1-9-3-2-4-12(13(9)16)14(17)10-5-7-11(15)8-6-10/h2-8,16H,1H3
• InChI Key： RTAQNUUHINNFBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=C(C)C=1O)=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.58500